isopropyl 2-[(4-fluorobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate

• IUPAC Name: propan-2-yl 2-[(4-fluorobenzoyl)amino]-4,5-dimethylthiophene-3-carboxylate
• InChI: InChI=1S/C17H18FNO3S/c1-9(2)22-17(21)14-10(3)11(4)23-16(14)19-15(20)12-5-7-13(18)8-6-12/h5-9H,1-4H3,(H,19,20)
• InChI Key: BPZYEXWOQXQNLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)OC(C)C)NC(=O)C2=CC=C(C=C2)F)C
• Molecular Formula: C17H18FNO3S
• Molecular Weight: 335.4 g/mol

Description

Isopropyl 2-[(4-fluorobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as TAK-659 and belongs to the class of kinase inhibitors. The purpose of

Mechanism of Action

TAK-659 is a selective inhibitor of spleen tyrosine kinase (SYK) and interleukin-2-inducible T-cell kinase (ITK). These kinases are involved in the signaling pathways that regulate immune cell activation and proliferation. By inhibiting SYK and ITK, TAK-659 can block the activation of B-cells, T-cells, and other immune cells, thereby suppressing the immune response. This mechanism of action makes TAK-659 a potential therapeutic agent for autoimmune disorders and inflammatory diseases.
Biochemical and Physiological Effects:
TAK-659 has been shown to have several biochemical and physiological effects in preclinical studies. The compound can inhibit the proliferation and survival of cancer cells by inducing apoptosis and cell cycle arrest. TAK-659 can also modulate the immune response by reducing the production of pro-inflammatory cytokines and chemokines. Additionally, TAK-659 can enhance the activity of immune cells, such as natural killer cells and T-cells, by increasing their cytotoxicity and proliferation.

Advantages and Limitations for Lab Experiments

TAK-659 has several advantages for lab experiments, including its high potency, selectivity, and favorable pharmacokinetic properties. The compound can be easily synthesized in large quantities and is stable under standard storage conditions. However, TAK-659 also has some limitations, such as its poor solubility in water and the potential for off-target effects at high concentrations. These limitations need to be considered when designing experiments and interpreting results.

Future Directions

There are several future directions for the research and development of TAK-659. One potential application is in the treatment of autoimmune disorders, such as rheumatoid arthritis and multiple sclerosis. TAK-659 could also be used in combination with other drugs for the treatment of cancer and inflammatory diseases. Further studies are needed to investigate the safety and efficacy of TAK-659 in clinical trials and to elucidate the molecular mechanisms underlying its therapeutic effects.

Synthesis Methods

The synthesis of TAK-659 involves the reaction of isopropyl 2-amino-4,5-dimethyl-3-thiophenecarboxylate with 4-fluorobenzoyl chloride in the presence of a base. The reaction is carried out in an organic solvent under controlled conditions to obtain the desired product in high yield and purity.

Scientific Research Applications

TAK-659 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. The compound works by inhibiting the activity of certain kinases, which are involved in the regulation of cell growth, survival, and differentiation. TAK-659 has shown promising results in preclinical studies and is currently undergoing clinical trials for the treatment of lymphoma, leukemia, and other hematological malignancies.